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Abstract

Dilithium azelate (LizCoH1404), the dilithium salt of nonanedioic acid (azelaic acid), is a
specialty chemical primarily recognized for its role as a complexing agent in the formulation of
high-performance lithium complex greases. This technical guide provides a comprehensive
overview of the available scientific and technical information regarding dilithium azelate,
including its chemical and physical properties, a generalized synthesis protocol, and its
historical context within the lubricant industry. While a seminal discovery publication for this
compound is not prominent in the scientific literature, its history is intrinsically linked to the
advancement of lubrication technology. This document consolidates the available data for
researchers and professionals in materials science and chemical synthesis.

Introduction

Dilithium azelate, identified by its CAS number 38900-29-7, is an organic salt formed from the
neutralization of azelaic acid with two equivalents of a lithium base.[1][2] Its primary and most
well-documented application is as a co-thickener or complexing agent in the manufacture of
lithium complex greases. In this capacity, it significantly enhances the thermal and mechanical
stability of the grease, leading to a higher dropping point and improved performance in
demanding applications.[3] This guide aims to collate the dispersed technical data on dilithium
azelate, offering a centralized resource for scientific and industrial researchers.
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Physicochemical Properties

The physicochemical properties of dilithium azelate have been reported in various chemical
databases. However, some inconsistencies in the reported values exist, which may be
attributable to different experimental conditions or purities of the samples. The available data is
summarized in Table 1.

Table 1: Physicochemical Properties of Dilithium Azelate

Property Value Source(s)
Chemical Formula CoH14Li204 [3]
Molecular Weight 200.09 g/mol [4]

CAS Number 38900-29-7 [1]
Appearance White solid [3]

Melting Point 160.5 °C [31[5]
Boiling Point 370.5 °C at 760 mmHg [31[5]
Density 1.131 g/cm? [31[5]

Flash Point 192.1°C [31[5]

Dilithium nonanedioate,
Synonyms L [1](4][6]
Azelaic acid dilithium salt

History and Discovery

A definitive scientific publication detailing the initial discovery and characterization of pure
dilithium azelate is not readily available in the public domain. Its emergence is closely tied to
the development of lithium complex greases in the mid-20th century. The use of dicarboxylic
acids as complexing agents to improve the properties of simple lithium soap greases was a
significant advancement in lubrication technology.

Patents from the 1970s, such as U.S. Patent 3,929,651, describe grease formulations
containing a dilithium salt of a Ca-Ci2 dicarboxylic acid, with dilithium azelate being a specific
example. This suggests that the synthesis and application of dilithium azelate were likely
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driven by industrial research and development in the field of lubricants rather than fundamental
academic research. The history of dilithium azelate is therefore a history of its application and
its role in enhancing the performance of lithium-based greases.

Synthesis of Dilithium Azelate

While detailed, peer-reviewed experimental protocols for the synthesis of pure dilithium
azelate are scarce, a generalized method can be inferred from patents describing the
manufacture of lithium complex greases. The fundamental reaction involves the neutralization
of azelaic acid with a suitable lithium base in a 1:2 molar ratio.

Generalized Experimental Protocol

Materials:

Azelaic acid (CoH1604)

Lithium hydroxide monohydrate (LiOH-H20)

Deionized water

Ethanol (or another suitable solvent)

Procedure:

 Dissolution: Dissolve a known quantity of azelaic acid in a minimal amount of a suitable
solvent, such as ethanol, with gentle heating and stirring.

o Base Preparation: In a separate vessel, prepare a stoichiometric solution of lithium hydroxide
monohydrate in deionized water. Two molar equivalents of lithium hydroxide are required for
each mole of azelaic acid.

o Neutralization: Slowly add the lithium hydroxide solution to the azelaic acid solution with
continuous stirring. The reaction is exothermic, and the rate of addition should be controlled
to manage the temperature.

o Precipitation and Isolation: As the reaction proceeds, dilithium azelate will precipitate from
the solution. The reaction mixture can be cooled to enhance precipitation. The solid product
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is then isolated by filtration.

e Washing and Drying: The collected solid is washed with a small amount of cold deionized
water or ethanol to remove any unreacted starting materials or impurities. The purified
dilithium azelate is then dried under vacuum to a constant weight.

Experimental Workflow

The following diagram illustrates the general workflow for the laboratory synthesis of dilithium

azelate.
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Generalized laboratory synthesis workflow for dilithium azelate.

Spectroscopic and Thermal Analysis
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A comprehensive search of scientific databases did not yield publicly available spectroscopic
data (e.g., Infrared, NMR) or detailed thermal analysis data (e.g., TGA, DSC) specifically for
pure dilithium azelate. Such data would be invaluable for the unambiguous identification and
characterization of the compound. Researchers are encouraged to perform these analyses to
contribute to the public body of knowledge on this material.

Applications and Significance

The primary application of dilithium azelate is as a key component in the formulation of lithium
complex greases. Its incorporation leads to a more robust and thermally stable grease

structure.

Role in Lithium Complex Greases

Lithium complex greases are formed by the co-crystallization of a simple lithium soap (e.g.,
lithium 12-hydroxystearate) and a lithium salt of a complexing agent, such as dilithium
azelate. This complex thickener system exhibits a significantly higher dropping point than
simple lithium greases, extending the operational temperature range of the lubricant.

The following diagram illustrates the relationship between the reactants and their role in the
formation of a lithium complex grease.

C_ithium Hydroxide) GZ—Hydroxystearic Acid)
Lithium 12-Hydroxystearate
(Simple Soap)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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